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Compound of Interest

Compound Name: 2-Chloro-5-iodotoluene

Cat. No.: B057329

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 2-Chloro-5-iodotoluene, tailored for research scientists and
drug development professionals. Adherence to these guidelines is essential for ensuring
laboratory safety and procedural integrity.

Essential Safety and Personal Protective Equipment
(PPE)

When handling 2-Chloro-5-iodotoluene, a comprehensive approach to personal protection is
mandatory to mitigate risks of skin, eye, and respiratory irritation.[1][2] The following personal
protective equipment (PPE) is required:

» Respiratory Protection: A dust mask of type N95 (US) or equivalent is recommended to
prevent inhalation of dust or aerosols.[1] For activities with a higher potential for generating
aerosols or vapors, a NIOSH-approved full-face or half-mask air-purifying respirator with
organic vapor cartridges should be used.[2][3]

o Eye and Face Protection: Chemical safety goggles or a face shield are necessary to protect
against splashes and sprays.[1][4] Standard safety glasses are not sufficient.

o Skin and Body Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are crucial to
prevent skin contact.[3][4][5] A lab coat or chemical-resistant apron should be worn to protect
the body.[4][5] For extensive handling, chemical-resistant coveralls may be necessary.[3]
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» Hand Protection: Always wear chemical-resistant gloves.[3][4] If gloves become
contaminated, they must be removed and replaced immediately.

» Foot Protection: Closed-toe shoes are a minimum requirement in any laboratory setting. For
situations with a higher risk of spills, chemical-resistant boots are recommended.[3][4]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 2-Chloro-5-

iodotoluene.
Property Value Source
Molecular Formula C7HeClI [6]
Molecular Weight 252.48 g/mol [1][6]
Appearance Colorl.ess' to Red to Green

clear liquid

Purity >98.0% (GC)
Density 1.81 g/mL at 25 °C [1]
Boiling Point 239 °C [1]
Flash Point 110 °C (230 °F) - closed cup [1]
Refractive Index n20/D 1.624 [1]

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operational workflow for the safe handling of 2-
Chloro-5-iodotoluene, from initial receipt to final disposal.
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Safe Handling Workflow for 2-Chloro-5-iodotoluene
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Caption: Safe handling workflow for 2-Chloro-5-iodotoluene.
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Detailed Operational and Disposal Plan

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store 2-Chloro-5-iodotoluene in a cool, dry, and well-ventilated area away from
incompatible materials.[2] The storage class is 11 - Combustible Solids.[1]

Handling:

» Preparation: Before handling, ensure you are wearing all the required PPE as outlined
above. Prepare your work area in a chemical fume hood to minimize inhalation exposure.[2]

[5]
e Procedure:

o Handle 2-Chloro-5-iodotoluene with care, avoiding contact with skin, eyes, and clothing.

[2]
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
o Use only in a well-ventilated area or outdoors.[2]
o Wash hands and any exposed skin thoroughly after handling.[2]
e Spill Response:

o In case of a small spill, absorb the material with an inert absorbent such as sand or
vermiculite.[5]

o Collect the absorbed material in a sealed, properly labeled container for hazardous waste
disposal.[5]

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.
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Disposal Plan: The disposal of 2-Chloro-5-iodotoluene must be handled as hazardous
chemical waste.[5]

e Segregation: This compound is a halogenated organic waste and must be segregated from
non-halogenated organic waste, agueous waste, and solid waste to prevent dangerous
reactions.[5]

o Container: Use a designated, leak-proof, and chemically compatible container specifically for
halogenated organic liquid waste.[5]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "2-Chloro-5-iodotoluene”.[5]

o Storage of Waste: Store the waste container in a designated satellite accumulation area
within the laboratory. Keep the container closed at all times, except when adding waste, and
do not overfill.[5]

» Pickup: Once the container is full or the experiments are complete, contact your institution's
EHS department to arrange for a waste pickup. Complete all required waste pickup forms as
instructed by your EHS department.[5]

By adhering to these safety protocols and operational plans, you can significantly minimize the
risks associated with handling 2-Chloro-5-iodotoluene and ensure a safe and compliant
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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